1632032-53-1

LB-100

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• CAS RN:
• 1632032-53-1

• Formula:
• C13H20N2O4

• InChI:
• InChI=1S/C13H20N2O4/c1-14-4-6-15(7-5-14)12(16)10-8-2-3-9(19-8)11(10)13(17)18/h8-11H,2-7H2,1H3,(H,17,18)

• InChIKey:
• JUQMLSGOTNKJKI-UHFFFAOYSA-N

• LB-100 is an inhibitor of protein phosphatase 2A (PP2A) with anticancer activity. It reduces PP2A activity and is cytotoxic to BxPC-3 and PANC-1 cells (IC50s = 0.85 and 3.87 μM, respectively). LB-100 inhibits radiation-induced Rad51 focus formation and homologous recombination repair in PANC-1 and MiaPaCa-2 cells. In vivo, it increases tumor microvessel density and VEGF secretion and decreases tumor volume in a PANC-1 mouse xenograft model when administered at a dose of 2 mg/kg. LB-100 (1.5 mg/kg) enhances radiation-induced reductions in tumor volume in CNE1 and CNE2 radioresistant nasopharyngeal carcinoma mouse xenograft models.
  LB-100 is a protein phosphatase 2A(PP2A)inhibitor. LB-100 sensitizes hepatocellular carcinoma cells to the effects of sorafenib during hypoxia by activation of Smad3 phosphorylation. LB-100 enhanced the effects of sorafenib in HCC cells only duri...

2-(4-Methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylic acid

• CAS RN:
• 1026680-07-8; 1632032-53-1

• Formula:
• C13H20N2O4

• InChI:
• InChI=1S/C13H20N2O4/c1-14-4-6-15(7-5-14)12(16)10-8-2-3-9(19-8)11(10)13(17)18/h8-11H,2-7H2,1H3,(H,17,18)

• InChIKey:
• JUQMLSGOTNKJKI-UHFFFAOYSA-N

• 2-(4-Methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylic acid is a useful research compound. Its molecular formula is C13H20N2O4 and its molecular weight is 268.313. The purity is usually 95%.